Cas no 136132-69-9 (Chondroitin disaccharide di-0S sodium salt)

• Product Name: Chondroitin disaccharide di-0S sodium salt
• CAS No: 136132-69-9
• MF: C₁₄H₂₀NNaO₁₁
• MW: 401.298476219177
• CID: 901060
• PubChem ID: 24892657
• Update Time: 2025-08-05

Chondroitin disaccharide di-0S sodium salt Chemical and Physical Properties

Names and Identifiers

• alpha-delta-ua-[1->3]-galnac sodium salt
• CHONDROITIN DISACCHARIDE DI-0S SODIUM SALT
• 3]-GALNAC SODIUM SALT
• CHONDROITIN DISACCHARIDE DDI-0S SODIUM
• CHONDROITIN UNSATURATED DISACCHARIDE DELTADI-OS,SODIUM SALT
• GALNAC NA
• α-ΔUA-[1→3]-GalNAc
• DELTA-UA->GALNAC NA
• DISACCHARIDE DELTA DI-OS
• CHONDROITIN DISACCHARIDE DELTA-DI-OS SODIUM SALT
• CHONDROITIN UNSATURATED DISACCHARIDE DELTADI-OS, SODIUM SALT
• chondroitin disaccharide △di-0s sodium salt
• α-△ua-[1→3]-galnac
• 2-ACETAMIDO-2-DEOXY-3-O-(BETA-D-GLUCO-4-ENEPYRANOSYLURONIC ACID)-D-GLUCOSE, NA
• Chondroitin disaccharide di-0S sodium salt

• MDL： MFCD00133173
• Inchi： 1S/C14H21NO11.Na/c1-4(17)15-8-11(10(20)7(3-16)24-13(8)23)26-14-9(19)5(18)2-6(25-14)12(21)22;/h2,5,7-11,13-14,16,18-20,23H,3H2,1H3,(H,15,17)(H,21,22);/q;+1/p-1/t5-,7+,8+,9+,10-,11+,13?,14?;/m0./s1
• InChI Key： KINMCWVHKALKTM-YKBJBWNUSA-M
• SMILES： [C@@H]1([C@@H](O)[C@H](OC(O)[C@@H]1NC(=O)C)CO)OC1[C@H](O)[C@H](C=C(C([O-])=O)O1)O.[Na+]

Computed Properties

• Exact Mass: 401.09300

Experimental Properties

• Solubility: H2O: soluble10mg/mL, clear, colorless
• PSA: 198.07000
• LogP: -4.95050

Chondroitin disaccharide di-0S sodium salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on Chondroitin disaccharide di-0S sodium salt

Recent Advances in the Study of Chondroitin Disaccharide Di-0S Sodium Salt (CAS: 136132-69-9)

Chondroitin disaccharide di-0S sodium salt (CAS: 136132-69-9) is a critical derivative of chondroitin sulfate, a glycosaminoglycan widely studied for its role in extracellular matrix biology and therapeutic applications. Recent research has focused on its structural properties, biosynthesis, and potential applications in regenerative medicine, osteoarthritis treatment, and drug delivery systems. This briefing synthesizes the latest findings from peer-reviewed studies and industry reports to provide a comprehensive update on this compound.

One of the key advancements in the study of chondroitin disaccharide di-0S sodium salt is its role in modulating inflammatory responses. A 2023 study published in the Journal of Biological Chemistry demonstrated that this disaccharide unit inhibits NF-κB signaling pathways, reducing the production of pro-inflammatory cytokines in chondrocytes. This finding underscores its potential as a therapeutic agent for inflammatory joint diseases, particularly osteoarthritis, where chronic inflammation plays a central role in disease progression.

In addition to its anti-inflammatory properties, recent work has explored the use of chondroitin disaccharide di-0S sodium salt in tissue engineering. Researchers have successfully incorporated it into hydrogels to enhance scaffold biocompatibility and mechanical strength. A 2024 study in Biomaterials Science reported that scaffolds enriched with this disaccharide promoted chondrocyte proliferation and extracellular matrix deposition, making it a promising candidate for cartilage repair strategies.

The compound's chemical stability and solubility have also been subjects of investigation. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry, have been employed to characterize its structure and purity. These studies confirm that chondroitin disaccharide di-0S sodium salt maintains its integrity under physiological conditions, which is crucial for its application in drug formulations and biomedical devices.

From a commercial perspective, the demand for high-purity chondroitin disaccharide di-0S sodium salt has increased, driven by its expanding applications in pharmaceuticals and nutraceuticals. Leading manufacturers are optimizing synthesis protocols to improve yield and reduce production costs, ensuring a stable supply for research and clinical use. Regulatory agencies are also evaluating its safety profile, with recent toxicology studies supporting its classification as a low-risk compound for therapeutic use.

Looking ahead, ongoing research aims to explore the broader pharmacological potential of chondroitin disaccharide di-0S sodium salt, including its role in neuroprotection and wound healing. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into clinical applications, addressing unmet medical needs in musculoskeletal and inflammatory disorders.